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molecular formula C7H9NO B075586 2,4-Dimethylpyridine 1-oxide CAS No. 1122-45-8

2,4-Dimethylpyridine 1-oxide

Cat. No. B075586
CAS RN: 1122-45-8
M. Wt: 123.15 g/mol
InChI Key: KMQVCYOPBMKRKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05891889

Procedure details

A mixture of 2,4-dimethylpyridine N-oxide (10.9 g, 88.5 mmol) and trifluoroacetic anhydride (31 mL, 219 mmol) in dichloromethane (75 mL) was stirred at room temp. overnight. The product mixture was concentrated under vacuum. The residue was dissolved in a mixture of dichloromethane (75 mL) and aqueous sodium carbonate (225 mL, 2M), and stirred vigorously for 4 h. The resultant mixture was diluted with dichloromethane. The organic extract was washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under vacuum. The residue was subjected to column chromatography on silica gel eluting with 1-2% methanol in chloroform gradient. Collection and concentration of appropriate fractions provided 2-hydroxymethyl-4-methylpyridine as clear oil.
Name
2,4-dimethylpyridine N-oxide
Quantity
10.9 g
Type
reactant
Reaction Step One
Name
trifluoroacetic anhydride
Quantity
31 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
75 mL
Type
solvent
Reaction Step One
Name
2-hydroxymethyl-4-methylpyridine

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:7]=[C:6]([CH3:8])[CH:5]=[CH:4][N+:3]=1[O-].FC(F)(F)C(OC(=O)C(F)(F)F)=[O:13]>ClCCl>[OH:13][CH2:1][C:2]1[CH:7]=[C:6]([CH3:8])[CH:5]=[CH:4][N:3]=1

Inputs

Step One
Name
2,4-dimethylpyridine N-oxide
Quantity
10.9 g
Type
reactant
Smiles
CC1=[N+](C=CC(=C1)C)[O-]
Name
trifluoroacetic anhydride
Quantity
31 mL
Type
reactant
Smiles
FC(C(=O)OC(C(F)(F)F)=O)(F)F
Name
dichloromethane
Quantity
75 mL
Type
solvent
Smiles
ClCCl

Conditions

Stirring
Type
CUSTOM
Details
was stirred at room temp. overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The product mixture was concentrated under vacuum
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in a mixture of dichloromethane (75 mL) and aqueous sodium carbonate (225 mL, 2M)
STIRRING
Type
STIRRING
Details
stirred vigorously for 4 h
Duration
4 h
ADDITION
Type
ADDITION
Details
The resultant mixture was diluted with dichloromethane
EXTRACTION
Type
EXTRACTION
Details
The organic extract
WASH
Type
WASH
Details
was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under vacuum
CUSTOM
Type
CUSTOM
Details
Collection and concentration of appropriate fractions

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
2-hydroxymethyl-4-methylpyridine
Type
product
Smiles
OCC1=NC=CC(=C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.